sulphuric acid, potassium salt

• CAS No.: 10233-01-9
• Product Name: sulphuric acid, potassium salt
• Molecular Formula: K2SO4; K2O4S
• Molecular Weight: 174.26 g/mol
• IUPAC Name: dipotassium;sulfate
• Standard InChI: InChI=1S/2K.H2O4S/c;;1-5(2,3)4/h;;(H2,1,2,3,4)/q2*+1;/p-2
• Standard InChIKey: OTYBMLCTZGSZBG-UHFFFAOYSA-L
• SMILES: [O-]S(=O)(=O)[O-].[K+].[K+]
• Canonical SMILES: [O-]S(=O)(=O)[O-].[K+].[K+]
• Boiling Point: 1689 °C
• Colorform: COLORLESS OR WHITE CRYSTALS, OR WHITE GRANULES OR POWDER; COLORLESS, RHOMBIC OR HEXAGONAL CRYSTALS
• Density: 2.66; 2.66 g/cm³
• Melting Point: 1067 °C
• Physical Description: DryPowder; DryPowder, PelletsLargeCrystals; Liquid; OtherSolid; PelletsLargeCrystals; PelletsLargeCrystals, OtherSolid; Colourless or white crystals or crystalline powder; COLOURLESS-TO-WHITE CRYSTALS.
• Description: Potassium sulfate is a potassium salt.
• Related CAS: 7646-93-7 (potassium-H2SO4[1:1])
• Shelf Life: PERMANENT IN AIR
• Solubility: Freely soluble in water, insoluble in ethanol; 1 G DISSOLVES IN: 8.3 ML WATER, 4 ML BOILING WATER, 75 ML GLYCEROL; PRACTICALLY INSOL IN SATURATED SOLN OF AMMONIUM SULFATE; INSOL IN ALC; INSOL IN ACETATE, CARBON DISULFIDE; Solubility in water, g/100ml at 25 °C: 12
• Synonyms: K(2)SO(4); potassium sulfate; potassium sulfate (1:1); potassium sulfate, 35S-labeled; sulfuric acid, dipotassium salt
• PubChem Compound: 516915
• Last Modified: Nov 11 2021